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Introduction
Isopropenylmagnesium bromide is an organometallic compound belonging to the class of

Grignard reagents.[1] With the chemical formula C₃H₅BrMg, this reagent is a powerful

nucleophile and a strong base, making it a versatile tool in organic synthesis for the formation

of carbon-carbon bonds.[1][2] Its utility is demonstrated in various applications, including the

synthesis of alcohols, ketones, and other complex organic molecules.[1] For instance, it has

been utilized as a key reagent in the preparation of zofenoprilat and (S)-(−)-phosphonotrixin.[3]

This guide provides a detailed overview of its structure, physicochemical properties, and a

standard experimental protocol for its synthesis.

Chemical Structure and Bonding
The fundamental structure of isopropenylmagnesium bromide consists of an isopropenyl

group (prop-1-en-2-yl) covalently bonded to a magnesium atom.[1] The magnesium atom, in

turn, is ionically bonded to a bromine atom.[4] The isopropenyl group acts as a carbanion,

making the compound a potent nucleophile.[1] In solution, particularly in ethereal solvents like

tetrahydrofuran (THF), Grignard reagents exist in a complex equilibrium, known as the Schlenk

equilibrium, involving the monomeric R-Mg-X, the dimeric bridged species, and the

dialkylmagnesium (R₂Mg) and magnesium dihalide (MgX₂) species.

Caption: Molecular structure of Isopropenylmagnesium Bromide.
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Physicochemical Properties
Isopropenylmagnesium bromide is typically supplied as a solution, commonly in

tetrahydrofuran (THF) or 2-methyltetrahydrofuran, and appears as a colorless to yellowish, or

even brown, liquid.[1][4] It is highly flammable and reacts violently with water.[1] The key

quantitative data are summarized in the table below.

Property Value Reference(s)

CAS Number 13291-18-4 [1][4][5][6]

Molecular Formula C₃H₅BrMg [2][4][5][6]

Molecular Weight 145.28 g/mol [2][5][6][7]

IUPAC Name
bromo(prop-1-en-2-

yl)magnesium
[4]

Synonyms

1-Methylvinylmagnesium

bromide, 2-Propen-2-

ylmagnesium bromide

[8]

Appearance

White to orange crystalline

powder or solution in THF/2-

MeTHF

[1][7]

Boiling Point 67 °C (for THF solution) [7][8]

Density
~0.94 g/mL at 20-25 °C (for

THF solution)
[7][8]

Storage Temperature 2-8°C [1][7]

SMILES CC(=C)[Mg]Br [4]

InChI Key
LFTYALBVGVNGLI-

UHFFFAOYSA-M
[4][8]

Experimental Protocols
Synthesis of Isopropenylmagnesium Bromide
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The preparation of isopropenylmagnesium bromide is a standard Grignard reaction,

requiring anhydrous conditions to prevent the reagent from being quenched by water.[5]

Workflow Diagram:

Start: Anhydrous THF & Mg Turnings Add a small portion of
2-bromopropene solution

Initiate reaction
(heating may be required)

Add remaining
2-bromopropene dropwise

to maintain reflux

Reflux for 1 hour
post-addition Cool to room temperature End: Isopropenylmagnesium

Bromide solution in THF

Click to download full resolution via product page

Caption: Workflow for the synthesis of Isopropenylmagnesium Bromide.

Detailed Methodology:[5][7]

Preparation: To a flame-dried, three-necked flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, add magnesium turnings (e.g., 6.33 g).

Solvent Addition: Add anhydrous tetrahydrofuran (THF) (e.g., 20 ml) to cover the

magnesium.

Initiation: Prepare a solution of 2-bromopropene (e.g., 20 ml) in anhydrous THF (e.g., 230

ml) and place it in the dropping funnel. Add a small volume (e.g., 10 ml) of this solution to the

magnesium suspension. The reaction may need gentle heating to initiate, which is typically

indicated by the disappearance of the shiny magnesium surface and the start of bubbling.

Addition: Once the reaction has started, add the remaining 2-bromopropene solution

dropwise at a rate that maintains a gentle reflux.

Completion: After the addition is complete, continue to reflux the mixture for an additional

hour to ensure all the magnesium has reacted.

Final Product: Cool the mixture to room temperature. The resulting grey-to-brown solution is

isopropenylmagnesium bromide in THF, which can be titrated to determine its molarity

(e.g., a typical preparation yields a solution of around 0.82 M).[5]

Application in Grignard Reaction
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Isopropenylmagnesium bromide is frequently used to introduce an isopropenyl group onto

an electrophilic center, such as a carbonyl carbon.[3]

General Protocol:

An electrophile (e.g., an aldehyde, ketone, or ester) is dissolved in an anhydrous ether

solvent (like THF or diethyl ether) under an inert atmosphere (e.g., nitrogen or argon).

The solution is cooled in an ice bath (0 °C).

The standardized isopropenylmagnesium bromide solution is added dropwise via a

syringe or dropping funnel.

The reaction is stirred at 0 °C or allowed to warm to room temperature until completion

(monitored by TLC or GC).

The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride

solution.

The product is then extracted using an organic solvent, dried, and purified by standard

methods like column chromatography.

Conclusion
Isopropenylmagnesium bromide is a fundamental Grignard reagent with a well-defined

structure centered around a nucleophilic carbon-magnesium bond. Its physicochemical

properties necessitate careful handling, particularly its reactivity with water and air. The

straightforward, yet sensitive, synthesis protocol allows for its preparation in the lab, providing a

powerful tool for synthetic chemists in academic and industrial research, including drug

development, to construct complex molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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